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Compound of Interest

Compound Name: ML401

Cat. No.: B15608195 Get Quote

For immediate reference, it is critical to note that a specific Safety Data Sheet (SDS) for ML401
is not publicly available. Therefore, the following disposal procedures are based on established

best practices for the handling of potent, novel research compounds. All personnel must

consult with their institution's Environmental Health and Safety (EHS) department for site-

specific protocols and regulatory requirements before proceeding with any disposal activities.

This guide provides essential safety and logistical information to researchers, scientists, and

drug development professionals for the proper management and disposal of the EBI2/GPR183

antagonist, ML401. Adherence to these procedures is paramount to ensure personal safety

and environmental compliance.

Understanding ML401: Chemical Properties
A summary of the known quantitative data for ML401 is presented below. This information

should be considered preliminary in the absence of a comprehensive SDS.

Property Value

Molecular Weight 419.74 g/mol

Formula C₂₄H₂₁N₅O₂

IC₅₀ for EBI2/GPR183 1.03 nM

Solubility in DMSO ≥ 10 mg/mL
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Experimental Protocols: General Disposal of Potent
Research Compounds
The following step-by-step protocol outlines the general procedure for the disposal of a potent

small molecule inhibitor like ML401. This protocol is a template and must be adapted to local

regulations and in consultation with your EHS department.

1. Personal Protective Equipment (PPE) and Engineering Controls:

Always handle ML401, whether in solid or solution form, within a certified chemical fume
hood.
Wear appropriate PPE, including a lab coat, safety glasses with side shields, and chemical-
resistant gloves (nitrile is a common choice, but consult a glove compatibility chart if
available).

2. Waste Segregation and Collection:

Solid Waste:
Collect all solid waste contaminated with ML401, such as weighing paper, pipette tips, and
gloves, in a dedicated, clearly labeled hazardous waste container.
The container should be a sealable, rigid plastic container.
Liquid Waste:
Collect all liquid waste containing ML401 in a separate, sealed, and clearly labeled
hazardous waste container.
Do not mix ML401 waste with other waste streams unless explicitly approved by your EHS
department. Common segregation practices include separating halogenated and non-
halogenated solvents.
Ensure the waste container is made of a material compatible with the solvents used.

3. Labeling of Hazardous Waste:

All waste containers must be labeled with the words "Hazardous Waste."
The label must include the full chemical name ("ML401"), the approximate concentration and
quantity, and the date of accumulation.
Do not use abbreviations or chemical formulas on the primary label.

4. Storage of Waste:
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Store hazardous waste containers in a designated and secure satellite accumulation area
within the laboratory.
Ensure secondary containment is used for all liquid waste containers to prevent spills.
Keep waste containers closed at all times, except when adding waste.

5. Scheduling Waste Pickup:

Contact your institution's EHS department to schedule a pickup for the hazardous waste.
Do not allow hazardous waste to accumulate in the laboratory for extended periods.

Mandatory Visualization: Chemical Waste Disposal
Workflow
The following diagram illustrates the general decision-making process for the disposal of

chemical waste in a research laboratory setting.
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Caption: General workflow for the proper disposal of chemical waste in a laboratory.
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By adhering to these general guidelines and, most importantly, consulting with your local EHS

professionals, you can ensure the safe and compliant disposal of ML401 and other novel

research compounds, thereby fostering a secure and responsible research environment.

To cite this document: BenchChem. [Navigating the Disposal of ML401: A Guide to Safe and
Compliant Practices]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15608195#ml401-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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